N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-5-fluoro-2-methoxybenzenesulfonamide

• IUPAC Name: N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-5-fluoro-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C17H19FN2O5S2/c1-25-16-9-4-13(18)12-17(16)27(23,24)19-14-5-7-15(8-6-14)20-10-2-3-11-26(20,21)22/h4-9,12,19H,2-3,10-11H2,1H3
• InChI Key: ZEMFHPSOQCHCKN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)NC2=CC=C(C=C2)N3CCCCS3(=O)=O
• Molecular Formula: C17H19FN2O5S2
• Molecular Weight: 414.5 g/mol

Description

N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-5-fluoro-2-methoxybenzenesulfonamide is a chemical compound that belongs to the class of sulfonamide derivatives. It has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and COX-2 Inhibition

Benzenesulfonamide derivatives have been synthesized and evaluated for their ability to inhibit cyclooxygenase-2 (COX-2) enzymes. Substituents, including fluorine atoms, on the phenyl ring attached to the sulfonamide group have been shown to preserve COX-2 potency and increase COX-1/COX-2 selectivity. This suggests potential applications in developing selective COX-2 inhibitors for treating conditions like rheumatoid arthritis, osteoarthritis, and acute pain (Hashimoto et al., 2002).

Anticancer Activity

Aminothiazole-paeonol derivatives with a benzenesulfonamide component have exhibited significant anticancer potential against various cancer cell lines. These findings indicate the role of benzenesulfonamide derivatives in developing novel anticancer agents, particularly for treating gastrointestinal adenocarcinomas (Tsai et al., 2016).

Photosensitizer for Photodynamic Therapy

Benzenesulfonamide derivatives have been incorporated into the structure of zinc phthalocyanine, showing high singlet oxygen quantum yield. This highlights their potential as Type II photosensitizers for cancer treatment in photodynamic therapy, owing to their good fluorescence properties and high singlet oxygen quantum yield (Pişkin et al., 2020).

Enantioselective Fluorination

N-fluoro-benzenesulfonimide derivatives have been used as electrophilic fluorinating agents, showing improved enantioselectivity in fluorination reactions. This suggests their utility in synthesizing fluorinated organic compounds, which are important in pharmaceuticals and agrochemicals (Yasui et al., 2011).

Corrosion Inhibition

Piperidine derivatives containing benzenesulfonamide groups have demonstrated effectiveness in inhibiting the corrosion of iron, as revealed by quantum chemical calculations and molecular dynamics simulations. This points to potential applications in developing corrosion inhibitors for industrial materials (Kaya et al., 2016).